Cas no 31091-91-5 ( )

• Product Name: &nbsp
• CAS No: 31091-91-5
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 916359
• PubChem ID: 11699
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,2-dimethylpropanal
• 2-(HYDROXYMETHYL)-2-METHYLPROPANAL
• 2-(Hyroxymethyl)-2-methylpropanal
• Pentaaldol
• Q-200160
• 2,2-dimethyl-3-hydroxy-propionaldehyde
• 3-Hydroxy-2,2-dimethylpropanal #
• SY107563
• NS00034226
• 2,2-Dimethyl-3-hydroxypropanal
• 3-Hydroxy-2 pound not2-dimethylpropanal
• DTXSID9027231
• 2,2-Dimethyl-3-hydroxypropioaldehyde
• NCIOpen2_005680
• NSC-91821
• Hydroxypivaldehyde
• Propionaldehyde, 3-hydroxy-2,2-dimethyl-
• Pentaldol
• 2,2-DIMETHYL-3-HYDROXYPROPIONALDEHYDE, TECH.
• 31091-91-5
• SCHEMBL36074
• 2,2-dimethyl-3-oxidanyl-propanal
• AS-34997
• Q27264584
• 2,2-Dimethyl-beta-hydroxypropionaldehyde
• Propanal, 2,2-dimethyl-3-hydroxy-
• 2-(Hydroxymethyl)isobutyraldehyde
• EINECS 209-895-4
• 597-31-9
• Hydroxypivalaldehyde
• 2,2-Dimethyl-3-hydroxypropionaldehyde
• 3-hydroxy-2,2-dimethyl-propionaldehyde
• 3-hydroxy-2,2-dimethyl- propionaldehyde
• 3-HYDROXY-2,2-DIMETHYLPROPIONALDEHYDE [HSDB]
• EN300-108646
• Hydracrylaldehyde, 2,2-dimethyl-
• .ALPHA.,.ALPHA.-DIMETHYL-.BETA.-HYDROXYPROPIONALDEHYDE
• 3-HYDROXY-2,2-DIMETHYLPROPIONALDEHYDE
• 3-hydroxy-2,2-dimethylpropanaldehyde
• SB85060
• MFCD00006963
• HSDB 5711
• A832441
• Propanal, 3-hydroxy-2,2-dimethyl-
• UNII-6DK0IR9LLR
• NSC91821
• AKOS006240724
• alpha,alpha-Dimethyl-beta-hydroxypropionaldehyde
• 6DK0IR9LLR
• 3-Hydroxypivalaldehyde
•  

• Inchi： 1S/C5H10O2/c1-5(2,3-6)4-7/h3,7H,4H2,1-2H3
• InChI Key： JJMOMMLADQPZNY-UHFFFAOYSA-N
• SMILES： OCC(C=O)(C)C

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 0.20380